Cas no 50930-22-8 (2-O-Methyl-a-D-N-acetylneuraminic Acid)
2-O-Methyl-α-D-N-acetylneuraminic acid is a chemically modified derivative of N-acetylneuraminic acid (Neu5Ac), a prominent sialic acid involved in biological recognition processes. This derivative features a methyl group at the 2-O position, enhancing its stability and altering its binding properties compared to the native sialic acid. It serves as a valuable tool in glycobiology research, particularly for studying sialic acid-mediated interactions, enzymatic specificity, and glycan biosynthesis. Its modified structure makes it useful for probing the role of sialic acids in cell signaling, pathogen adhesion, and immune responses. The compound is synthesized under controlled conditions to ensure high purity and consistency for experimental applications.
50930-22-8 structure
Product Name:2-O-Methyl-a-D-N-acetylneuraminic Acid
CAS No:50930-22-8
MF:C12H21NO9
MW:323.296444654465
CID:826013
PubChem ID:5702845
Update Time:2025-10-23
2-O-Methyl-a-D-N-acetylneuraminic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-O-METHYL-ALPHA-D-N-ACETYLNEURAMINIC ACID
- 2-O-Methyl-α-D-N-acetylneuraminic Acid
- (2R,4R,5R)-5-acetamido-4-hydroxy-2-methoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
- 2-O-METHYL-A-D-N-ACETYLNEURAMINIC ACID
- 2-O-Methyl-α-D-N-ace
- N-Acetyl-2-O-methyl-alpha-D-neuraminic acid 97%
- 50930-22-8
- SCHEMBL15976325
- AKOS030242571
- Methyl (6xi)-5-acetamido-3,5-dideoxy-alpha-D-manno-non-2-ulopyranosidonic acid
- DTXSID70420675
- 2-O-Methyl-a-D-N-acetylneuraminic Acid
-
- Inchi: 1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(21-2,11(19)20)22-10(8)9(18)7(17)4-14/h6-10,14,16-18H,3-4H2,1-2H3,(H,13,15)(H,19,20)/t6-,7-,8-,9-,10?,12-/m1/s1
- InChI Key: NJRVVFURCKKXOD-KESNGRBQSA-N
- SMILES: O1[C@@](C(=O)O)(C[C@H]([C@H](C1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OC
Computed Properties
- Exact Mass: 323.12163125g/mol
- Monoisotopic Mass: 323.12163125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 166Ų
Experimental Properties
- Melting Point: 73-75°C
- Refractive Index: 1.576
- Stability/Shelf Life: Moisture, Temperature Sensitive
2-O-Methyl-a-D-N-acetylneuraminic Acid Security Information
- Hazard Statement: Irritant
- WGK Germany:3
-
Hazardous Material Identification:
2-O-Methyl-a-D-N-acetylneuraminic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M275400-1mg |
2-O-Methyl-a-D-N-acetylneuraminic Acid |
50930-22-8 | 1mg |
$81.00 | 2023-05-18 | ||
| TRC | M275400-5mg |
2-O-Methyl-a-D-N-acetylneuraminic Acid |
50930-22-8 | 5mg |
$98.00 | 2023-05-18 | ||
| TRC | M275400-10mg |
2-O-Methyl-a-D-N-acetylneuraminic Acid |
50930-22-8 | 10mg |
$ 129.00 | 2023-09-07 | ||
| TRC | M275400-25mg |
2-O-Methyl-a-D-N-acetylneuraminic Acid |
50930-22-8 | 25mg |
$ 173.00 | 2023-09-07 | ||
| TRC | M275400-50mg |
2-O-Methyl-a-D-N-acetylneuraminic Acid |
50930-22-8 | 50mg |
$ 334.00 | 2023-09-07 | ||
| TRC | M275400-100mg |
2-O-Methyl-a-D-N-acetylneuraminic Acid |
50930-22-8 | 100mg |
$597.00 | 2023-05-18 | ||
| A2B Chem LLC | AD20256-10mg |
2-O-Methyl-α-D-N-acetylneuraminic acid |
50930-22-8 | 10mg |
$1144.00 | 2024-04-19 | ||
| A2B Chem LLC | AD20256-50mg |
2-O-Methyl-α-D-N-acetylneuraminic acid |
50930-22-8 | 50mg |
$2550.00 | 2024-04-19 |
2-O-Methyl-a-D-N-acetylneuraminic Acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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